Cas no 1211540-96-3 (3-Bromo-4-fluoropicolinic acid)

• Product Name: 3-Bromo-4-fluoropicolinic acid
• CAS No: 1211540-96-3
• MF: C₆H₃BrFNO₂
• MW: 219.99592423439
• CID: 4900737
• Update Time: 2023-08-20

3-Bromo-4-fluoropicolinic acid Chemical and Physical Properties

Names and Identifiers

• 3-Bromo-4-fluoropicolinic acid
• 3-Bromo-4-fluoropyridine-2-carboxylic acid

• Inchi： 1S/C6H3BrFNO2/c7-4-3(8)1-2-9-5(4)6(10)11/h1-2H,(H,10,11)
• InChI Key： OPUXLAMBAJEGEE-UHFFFAOYSA-N
• SMILES： BrC1=C(C=CN=C1C(=O)O)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 167
• XLogP3: 1.5
• Topological Polar Surface Area: 50.2